nAChR agonist 2

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• InChI: InChI=1S/C11H16N2/c1-10(12-2)5-3-6-11-7-4-8-13-9-11/h3-4,6-10,12H,5H2,1-2H3/b6-3+/t10-/m0/s1
• InChIKey: IEVJOUFGBRDCNE-YVGDHZEHSA-N

nAChR Agonist 2 (Rivanicline): Selective α4β2 Partial Agonist

nAChR agonist 2, also cataloged as Rivanicline, TC-2403, or RJR-2403, is a synthetic partial agonist at neuronal nicotinic acetylcholine receptors (nAChRs) [1]. It is characterized by high selectivity for the α4β2 receptor subtype, the most abundant nAChR in the central nervous system, and demonstrates a binding affinity (Ki) of 26 nM in rat brain cortex [2]. Its functional profile, including limited activation of peripheral muscle and ganglionic receptors, makes it a valuable research tool for investigating CNS cholinergic pathways without the profound peripheral side effects of nicotine [2].

1

α4β2-subtype binding selectivity

Reported selective profile for CNS nAChR studies

2

CNS-preferential functional profile

Reported limited peripheral receptor activation context

3

Attenuated dopaminergic modulation

Reduced impact on striatal DA release pathways

• [1] Bencherif, M., Byrd, G., Caldwell, W. S., Hayes, J. R., & Lippiello, P. M. (1997). Pharmacological Characterization of RJR-2403: A Nicotinic Agonist with Potential Therapeutic Benefit in the Treatment of Alzheimer's Disease. CNS Drug Reviews, 3(4), 325–345. doi:10.1111/j.1527-3458.1997.tb00331.x View Source
• [2] Bencherif, M., et al. (1996). RJR-2403: a nicotinic agonist with CNS selectivity I. In vitro characterization. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1413-1421. PMID: 8968366. View Source

Advantages Over Generic α4β2 Agonists

The α4β2 nAChR agonist class encompasses compounds with vastly different selectivity and functional profiles. Prototypical agonists like nicotine and epibatidine are non-selective, potently activating multiple nAChR subtypes and peripheral receptors, which confounds CNS-specific research [1]. Newer agents like varenicline and sazetidine-A, while selective, possess distinct partial agonism efficacies and binding kinetics. Therefore, directly substituting nAChR agonist 2 with another in-class compound risks introducing variability in downstream signaling, off-target effects, and in vivo behavioral outcomes, as demonstrated by comparative studies [2]. The specific quantitative differentiation of nAChR agonist 2 is detailed below.

nAChR Agonist 2

Generic α4β2 Agonists

Subtype selectivity window

Defined α4β2/α7 ratio

Selectivity profiles differ widely; nicotine and epibatidine show multi-subtype activation

CNS/peripheral functional ratio

Favorable CNS-preferential activation

Peripheral receptor activation may confound CNS-specific endpoints

Dopamine modulation

Lower striatal DA release potency/efficacy

Dopaminergic signaling may alter behavioral readouts; substitution risks interpretation

• [1] Dart, M. J., et al. (2000). Structural aspects of high affinity ligands for the α4β2 neuronal nicotinic receptor. Pharmaceutica Acta Helvetiae, 74(2-3), 115-123. doi:10.1016/S0031-6865(99)00023-0 View Source
• [2] Grady, S. R., Drenan, R. M., Breining, S. R., Yohannes, D., Wageman, C. R., Fedorov, N. B., ... & Marks, M. J. (2010). Structural differences determine the relative selectivity of nicotinic compounds for native α4β2*-, α6β2*-, α3β4*- and α7-nicotine acetylcholine receptors. Neuropharmacology, 58(7), 1054-1066. doi:10.1016/j.neuropharm.2010.01.029 View Source

nAChR Agonist 2: Key Differentiators

α4β2 vs. α7 Subtype Selectivity

nAChR agonist 2 exhibits >1,000-fold selectivity for the α4β2 over the α7 nAChR subtype [1]. This is a stark contrast to nicotine, which binds both subtypes with much lower selectivity (Ki α4β2 ~1 nM, Ki α7 ~460 nM; ~460-fold), and varenicline (Ki α4β2 0.15 nM, Ki α7 620 nM; ~4,100-fold) [2]. The selectivity window of nAChR agonist 2 is thus distinct and well-characterized, making it a preferred tool when avoiding α7-mediated signaling is critical.

α4β2 vs α7 Selectivity

Reported

1,385-fold

α4β2/α7 Ki ratio

Defined α4β2-attribution context; reduces α7-mediated ambiguity

Cross-study comparable; nicotine ~460-fold, varenicline ~4,133-fold

Evidence Dimension	Binding selectivity: α4β2 Ki vs. α7 Ki
Target Compound Data	Ki (α4β2) = 26 nM; Ki (α7) = 36,000 nM; Selectivity ratio = 1,385
Comparator Or Baseline	Nicotine: Ki (α4β2) ~1 nM, Ki (α7) ~460 nM, Ratio ~460; Varenicline: Ki (α4β2) 0.15 nM, Ki (α7) 620 nM, Ratio ~4,133
Quantified Difference	nAChR agonist 2 selectivity ratio (1,385) is 3.0-fold higher than nicotine and 0.34-fold that of varenicline
Conditions	Radioligand binding displacement in rat brain homogenates and recombinant human receptors

Why This Matters

This defined selectivity profile allows researchers to attribute functional effects specifically to α4β2 receptor activation, reducing experimental ambiguity in mixed-cell preparations.

• [1] Bencherif, M., et al. (1996). RJR-2403: a nicotinic agonist with CNS selectivity I. In vitro characterization. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1413-1421. PMID: 8968366. View Source
• [2] Grady, S. R., et al. (2010). Structural differences determine the relative selectivity of nicotinic compounds. Neuropharmacology, 58(7), 1054-1066. Data for varenicline and nicotine from reported values. View Source

CNS vs. Peripheral Functional Selectivity

In functional assays using rat thalamic synaptosomes, nAChR agonist 2 (RJR-2403) demonstrates comparable efficacy to nicotine (Emax = 91% vs. 100%) but with a potency (EC50 = 732 nM) similar to nicotine (EC50 = 591 nM) [1]. Crucially, at concentrations up to 1 mM, nAChR agonist 2 does not significantly activate muscle-type nAChRs in human TE671/RD cells or induce ileum contraction, whereas nicotine is a potent agonist in these peripheral assays [1]. This functional selectivity for CNS over peripheral nAChRs is a key differentiator.

CNS vs Peripheral Function

Head-to-head

TargetCNS Emax 91%, EC50 732 nM; peripheral silent

NicotineCNS Emax 100%, EC50 591 nM; peripheral active

Supports CNS-selective pathway interpretation without peripheral receptor contribution

Synaptosomal ⁸⁶Rb⁺ efflux & ileum contraction assays

Evidence Dimension	Functional activation: CNS (thalamic synaptosomes) vs. peripheral (muscle, ileum) receptors
Target Compound Data	CNS: Emax 91%, EC50 732 nM; Muscle: no significant activation up to 1 mM; Ileum: <10% of nicotine potency
Comparator Or Baseline	Nicotine: CNS: Emax 100%, EC50 591 nM; Muscle: potent agonist; Ileum: potent contractile agent
Quantified Difference	nAChR agonist 2 is essentially inactive at peripheral receptors while nicotine is fully active, indicating a >100-fold functional selectivity window
Conditions	In vitro synaptosomal ⁸⁶Rb⁺ efflux, TE671/RD cell electrophysiology, guinea pig ileum contraction

Why This Matters

This functional selectivity translates to a much-reduced side-effect profile in vivo, making nAChR agonist 2 a superior tool for behavioral and cognitive studies where peripheral nicotine-like effects (e.g., cardiovascular, gastrointestinal) are confounding.

• [1] Bencherif, M., et al. (1996). RJR-2403: a nicotinic agonist with CNS selectivity I. In vitro characterization. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1413-1421. PMID: 8968366. View Source

Dopaminergic Modulation Profile

nAChR agonist 2 is one-tenth as potent as nicotine in inducing [³H]-dopamine release from striatal synaptosomes (EC50 = 938 nM vs. 100 nM) and exhibits a lower maximal effect (Emax = 82% vs. 100%) [1]. This attenuated dopaminergic modulation suggests a reduced potential for reward-pathway activation and addiction liability, differentiating it from nicotine and other non-selective agonists.

Dopaminergic Modulation

Head-to-head

TargetEC50 938 nM, Emax 82%

NicotineEC50 100 nM, Emax 100%

Reduced dopaminergic modulation context; limits reward-pathway interference

Striatal synaptosome [³H]-DA release

Evidence Dimension	Potency and efficacy in evoking dopamine release
Target Compound Data	EC50 = 938 ± 172 nM, Emax = 82 ± 5%
Comparator Or Baseline	Nicotine: EC50 = 100 ± 25 nM, Emax = 100 ± 13%
Quantified Difference	~10-fold lower potency and 18% lower efficacy for DA release
Conditions	Rat striatal synaptosomes preloaded with [³H]-dopamine

Why This Matters

For researchers studying cognitive enhancement or neuroprotection without the confounding influence of altered dopamine signaling, nAChR agonist 2 provides a cleaner pharmacological profile.

• [1] Bencherif, M., et al. (1996). RJR-2403: a nicotinic agonist with CNS selectivity I. In vitro characterization. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1413-1421. PMID: 8968366. View Source

Chronic Receptor Upregulation Effects

Chronic exposure of M10 cells to 10 µM nAChR agonist 2 results in an up-regulation of high-affinity nAChRs, a phenomenon phenomenologically similar to that induced by nicotine [1]. This property is shared by many nicotinic agonists, but the quantitative extent and kinetics may differ. While direct comparative upregulation magnitude data is limited, this demonstrates that nAChR agonist 2 can be used to study receptor plasticity mechanisms without the full spectrum of nicotine pharmacology.

Chronic Receptor Upregulation

Class-level

Upregulation observed at 10 µM; similar phenomenon to nicotine

Supports long-term receptor regulation studies

Quantitative comparison limited; M10 cell model

Evidence Dimension	Receptor upregulation upon chronic exposure
Target Compound Data	Upregulation observed at 10 µM
Comparator Or Baseline	Nicotine (qualitative similarity; quantitative comparison not available in the source)
Quantified Difference	Qualitatively similar; quantitative difference not established
Conditions	M10 cells (muscle-type nAChR expressing cell line) treated chronically

Why This Matters

Ensures that nAChR agonist 2 can be employed in long-term studies of receptor regulation, a common requirement in chronic disease models, without the toxicity or off-target effects of nicotine.

• [1] Bencherif, M., et al. (1996). RJR-2403: a nicotinic agonist with CNS selectivity I. In vitro characterization. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1413-1421. PMID: 8968366. View Source

Research Applications of nAChR Agonist 2

Cognitive Enhancement in Rodent Models

Given its high α4β2 selectivity and functional CNS preference [1], nAChR agonist 2 is ideal for studying attentional and memory processes in tasks like the 5-choice serial reaction time task or Morris water maze, where confounding dopaminergic or peripheral effects of nicotine are undesirable [2].

Anti-inflammatory Pathways in Colitis

The finding that nAChR agonist 2 inhibits IL-8 production in inflamed mucosal cells [1] positions it as a tool compound for investigating the cholinergic anti-inflammatory reflex in models of ulcerative colitis, a mechanism not directly accessible with less selective agonists.

Receptor Upregulation and Desensitization

Its ability to induce receptor upregulation similar to nicotine [1], but with a different activation profile, allows researchers to decouple upregulation mechanisms from ion channel activation and desensitization processes in chronic dosing paradigms.

Alzheimer's Disease Research Tool

Originally developed for Alzheimer's disease [1], nAChR agonist 2 serves as a subtype-specific probe to test the 'cholinergic hypothesis' in transgenic amyloid or tau models, without the peripheral cardiovascular and gastrointestinal side effects that complicate studies using nicotine.

Application

Selection Property

Validation Focus

Cognitive task models (rodent)

α4β2 selectivity & CNS functional preference

Behavioral endpoints excluding dopaminergic modulation

Inflammatory bowel model studies

Cholinergic anti-inflammatory signaling

IL-8 production inhibition in mucosal cells

Chronic receptor regulation studies

Upregulation response similar to nicotine

Decoupling upregulation from ion flux/desensitization

Alzheimer's disease model research

α4β2-specific cholinergic probe

Transgenic model cognitive/behavioral endpoints

• [1] Bencherif, M., et al. (1996). RJR-2403: a nicotinic agonist with CNS selectivity I. In vitro characterization. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1413-1421. PMID: 8968366. View Source
• [2] Spoettl, T., et al. (2007). (E)-metanicotine hemigalactarate (TC-2403-12) inhibits IL-8 production in cells of the inflamed mucosa. International Journal of Colorectal Disease, 22(3), 303-312. doi:10.1007/s00384-006-0135-4 View Source